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Compound of Interest

Compound Name: Vinylethoxysilane

Cat. No.: B15472604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Vinylethoxysilane (VTES), a versatile organosilane, plays a crucial role in various scientific

applications, including as a coupling agent and a monomer in polymer synthesis. Its

bifunctional nature, possessing both a reactive vinyl group and hydrolytically sensitive ethoxy

groups, makes it a valuable reagent in the development of novel materials and

pharmaceuticals. However, its chemical reactivity also necessitates a thorough understanding

of its potential hazards and the implementation of rigorous safety protocols in a laboratory

setting. This guide provides an in-depth overview of the safe handling, storage, and emergency

procedures for vinylethoxysilane to ensure a secure research environment.

Physicochemical and Toxicological Profile
A comprehensive understanding of the intrinsic properties of a chemical is the foundation of its

safe handling. The following tables summarize the key physical, chemical, and toxicological

data for vinylethoxysilane.

Table 1: Physical and Chemical Properties of
Vinylethoxysilane
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Property Value Reference

CAS Number 78-08-0 [1][2]

Molecular Formula C8H18O3Si [3][4]

Molecular Weight 190.4 g/mol [4]

Appearance Colorless liquid [3]

Odor Odorless [3]

Boiling Point
160-161 °C (320-321.8 °F) at

760 mmHg
[1][3]

Flash Point 34 °C (93.2 °F) [1][3]

Density 0.903 g/mL at 25 °C [1]

Vapor Pressure 24 hPa at 61 °C [3]

Solubility in water Decomposes [1]

Table 2: Toxicological Data for Vinylethoxysilane
Test Species Route Result Reference

Skin Irritation Rabbit Dermal
Mild irritant effect

(500 mg open)
[5]

Eye Irritation Rabbit Ocular
Mild irritant effect

(500 mg/24H)
[5]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation 16.8 mg/l (4 h) [6]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal

3,600 - 4,000

mg/kg
[6]

Note: On contact with water, vinylethoxysilane can liberate ethanol, which is known to have

chronic effects on the central nervous system.[5]

Hazard Identification and Classification
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Vinylethoxysilane is classified as a flammable liquid.[1][3][5] It is also a mild skin and eye

irritant.[5] Inhalation of vapors may cause respiratory irritation.[7]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[1]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Experimental Protocols: Safe Handling and Use
Adherence to standardized procedures is paramount when working with vinylethoxysilane to

minimize exposure and prevent accidents.

Engineering Controls
Ventilation: Always handle vinylethoxysilane in a well-ventilated area. A chemical fume

hood is strongly recommended, especially when heating the substance or performing

reactions that may generate aerosols.[1]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling vinylethoxysilane:

Eye and Face Protection: Wear chemical safety goggles that conform to EN 166 (EU) or

NIOSH (US) standards. A face shield should be worn in situations with a high risk of

splashing.[2]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected

before use and disposed of properly after handling the chemical.[2]
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Lab Coat: A flame-retardant lab coat or gown should be worn to protect personal clothing.

[7]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if irritation is experienced, a full-face respirator with

an appropriate filter cartridge should be used.[2]

Entering Lab Don Lab Coat Don Safety Goggles
/ Face Shield Don Gloves Handle

Vinylethoxysilane Doff Gloves Doff Goggles
/ Face Shield Doff Lab Coat Wash Hands Exit Lab

Click to download full resolution via product page

Personal Protective Equipment (PPE) Donning and Doffing Sequence.

Storage and Handling
Storage: Store vinylethoxysilane in a tightly closed container in a cool, dry, and well-

ventilated area away from heat, sparks, open flames, and other sources of ignition.[1][3] It

should be stored in a designated flammables area.[3]

Incompatible Materials: Keep away from strong oxidizing agents.[3]

Moisture Sensitivity: Vinylethoxysilane reacts with water.[1] Protect from moisture by

storing under an inert atmosphere (e.g., nitrogen) if necessary.

Handling: Use non-sparking tools and take precautionary measures against static discharge.

[1] Ground and bond containers and receiving equipment.[2] Avoid contact with skin and

eyes, and avoid inhalation of vapor.[1]

Emergency Procedures
Prompt and appropriate action during an emergency is critical to mitigating harm.

First-Aid Measures
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[1]

Spill and Leak Procedures
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[1]

Cleanup:

Wear appropriate personal protective equipment, including respiratory protection if

necessary.[2]

Absorb the spill with a non-combustible absorbent material (e.g., sand, earth, vermiculite).

[1]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[1]
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Clean the spill area with soap and water.

Spill Occurs

Assess Severity

Minor Spill

 Controllable 

Major Spill

 Uncontrollable 

Cleanup with
Appropriate PPE Evacuate Area

Alert Supervisor &
Emergency Services

Report Incident

Dispose of Waste

Decontaminate Area

Click to download full resolution via product page

Decision-making workflow for responding to a vinylethoxysilane spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][5]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vinylethoxysilane is a flammable liquid and vapor.[5] Vapors may form

explosive mixtures with air and can travel to a source of ignition and flash back.[3]

Containers may explode when heated.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Disposal Considerations
Dispose of vinylethoxysilane and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1] Do not allow the chemical to

enter drains.[1]

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can safely handle vinylethoxysilane, minimizing risks and

fostering a secure laboratory environment conducive to innovation and discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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